2-Fluoro-7-methoxynaphthalene

• IUPAC Name: 2-fluoro-7-methoxynaphthalene
• InChI: InChI=1S/C11H9FO/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11/h2-7H,1H3
• InChI Key: RTTJMNBBXILASL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=CC(=C2)F
• Molecular Formula: C11H9FO
• DSSTOX Substance ID: DTXSID80616825
• Molecular Weight: 176.19 g/mol
• CAS No.: 62078-77-7

Description

2-Fluoro-7-methoxynaphthalene (molecular formula: C₁₁H₉FO) is a naphthalene derivative featuring a fluoro substituent at the 2-position and a methoxy group (-OCH₃) at the 7-position (Figure 1). This compound combines the electron-withdrawing inductive effect of fluorine with the electron-donating resonance effect of the methoxy group, resulting in unique physicochemical properties.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituent (Position 2)	Substituent (Position 7)	Molecular Formula	Key Properties	Applications	References
2-Fluoro-7-methoxynaphthalene	Fluoro	Methoxy	C₁₁H₉FO	Moderate lipophilicity; mixed electronic effects (EWG at C2, EDG at C7)	Organic synthesis intermediate
2-Methoxy-7-(methoxymethoxy)naphthalene	Methoxy	Methoxymethoxy (-OCH₂OCH₃)	C₁₃H₁₄O₃	Enhanced solubility in organic solvents; electron-donating groups	Fluorescent probes, synthetic intermediates
2-(Difluoromethoxy)-7-methoxynaphthalene	Difluoromethoxy (-OCF₂H)	Methoxy	C₁₂H₁₀F₂O₃	High lipophilicity; strong electron-withdrawing effect	Pharmaceuticals, agrochemicals
2-(Bromomethyl)-7-methoxynaphthalene	Bromomethyl (-CH₂Br)	Methoxy	C₁₂H₁₁BrO	Reactive halogen site for nucleophilic substitution	Precursor for cross-coupling reactions
2,7-Dimethoxynaphthalene	Methoxy	Methoxy	C₁₂H₁₂O₂	Electron-rich aromatic system; poor water solubility	Dye synthesis, photochemical studies
7-Methoxy-2-naphthol	Hydroxyl (-OH)	Methoxy	C₁₁H₁₀O₂	Polar due to -OH; hydrogen-bonding capability	Analytical markers, chelating agents
2-Butyl-7-methoxynaphthalene	Butyl (-C₄H₉)	Methoxy	C₁₅H₁₈O	Steric bulk; hydrophobic	Solubility studies, surfactant research

Substituent Effects on Reactivity and Solubility

• Electron-Withdrawing vs. Electron-Donating Groups :

  • The fluoro group at C2 in 2-fluoro-7-methoxynaphthalene withdraws electrons inductively, deactivating the aromatic ring toward electrophilic substitution. In contrast, analogs like 2,7-dimethoxynaphthalene (two EDG methoxy groups) exhibit heightened reactivity in electrophilic aromatic substitution (e.g., nitration, sulfonation) .
  • Halogenated Derivatives : The bromomethyl group in 2-(bromomethyl)-7-methoxynaphthalene acts as a leaving group, enabling nucleophilic substitution (e.g., Suzuki-Miyaura coupling), whereas the fluoro group in the target compound is less reactive in such contexts .

• Lipophilicity and Solubility :

  • Fluorinated substituents (e.g., difluoromethoxy in ) enhance lipophilicity, improving membrane permeability in drug candidates. Conversely, hydroxyl or methoxymethoxy groups increase polarity and solubility in polar solvents .
  • The butyl chain in 2-butyl-7-methoxynaphthalene significantly reduces water solubility compared to smaller substituents like fluoro or methoxy .